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Compound of Interest

Compound Name:
Methyl 3-bromo-5-

(hydroxymethyl)benzoate

Cat. No.: B1312686 Get Quote

An In-depth Technical Guide to Methyl 3-bromo-
5-(hydroxymethyl)benzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of Methyl 3-bromo-5-(hydroxymethyl)benzoate (CAS No:

307353-32-8), a key intermediate in the synthesis of complex organic molecules for the

pharmaceutical and agrochemical industries.

Chemical Structure and Properties
Methyl 3-bromo-5-(hydroxymethyl)benzoate is a disubstituted benzoate ester featuring a

bromine atom and a hydroxymethyl group at the meta positions relative to the methyl ester.

This arrangement of functional groups provides two reactive sites for further chemical

transformations.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 307353-32-8[1]

Molecular Formula C₉H₉BrO₃[1]

Molecular Weight 245.08 g/mol [1]

IUPAC Name methyl 3-bromo-5-(hydroxymethyl)benzoate

InChI
1S/C9H9BrO3/c1-13-9(12)7-2-6(5-11)3-8(10)4-

7/h2-4,11H,5H2,1H3

InChIKey PWAJHVDGAMQOPF-UHFFFAOYSA-N

SMILES O=C(OC)C1=CC(CO)=CC(Br)=C1

Physical Form White to yellow powder or crystals

Table 2: Physicochemical Properties

Property Value Notes

Melting Point N/A
Experimental data not publicly

available.

Boiling Point 354.2 ± 32.0 °C Predicted value[1][2]

Density 1.557 ± 0.06 g/cm³ Predicted value[1]

pKa 14.08 ± 0.10 Predicted value[1]

Solubility N/A

Experimental data not publicly

available. A related compound,

methyl 3-bromo-5-

hydroxybenzoate, is slightly

soluble in water[3]

Table 3: Spectral Data
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Spectrum Type Data

¹H NMR Experimental data not publicly available.

¹³C NMR Experimental data not publicly available.

IR Spectroscopy Experimental data not publicly available.

Mass Spectrometry Experimental data not publicly available.

Experimental Protocols and Synthesis
While Methyl 3-bromo-5-(hydroxymethyl)benzoate is commercially available, detailed

experimental protocols for its synthesis are not widely published in academic literature.

However, a plausible and chemically sound method involves the selective mono-reduction of

dimethyl 5-bromoisophthalate.

Proposed Synthesis Protocol: Selective Reduction of
Dimethyl 5-bromoisophthalate
This proposed protocol is based on established chemical principles for the selective reduction

of esters. The key to this synthesis is the use of a mild reducing agent or carefully controlled

stoichiometry to favor the reduction of only one of the two methyl ester groups.

Reaction Scheme:
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Reactants

Product

Dimethyl 5-bromoisophthalate

Selective Reduction
(Aprotic Solvent, e.g., THF)

Mild Reducing Agent
(e.g., NaBH₄ with controlled stoichiometry)

Methyl 3-bromo-5-(hydroxymethyl)benzoate

Methyl 3-bromo-5-(hydroxymethyl)benzoate Methyl 3-bromo-5-(bromomethyl)benzoate

Nucleophilic Substitution Product

  Nucleophile (e.g., Amine, Thiol)

Suzuki Coupling Product

  Boronic Acid, Pd Catalyst

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzoate-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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